1,1,1-Trimethylhydrazinium iodide
Overview
Description
1,1,1-Trimethylhydrazinium iodide, also known as TMHI, is a compound that is widely used as a vicarious nucleophilic substitution (VNS) reagent for various aromatic amination reactions . It has a linear formula of H2NN(CH3)3I .
Synthesis Analysis
TMHI can be synthesized from 1,1-dimethylhydrazine . In one method, 1,1-dimethylhydrazine is added to dry THF, and the solution is cooled in an ice-water bath. Methyl iodide is then added dropwise with mechanical stirring .Molecular Structure Analysis
The molecular weight of TMHI is 202.04 . Its SMILES string is [I-].CN+©N and its InChI is 1S/C3H11N2.HI/c1-5(2,3)4;/h4H2,1-3H3;1H/q+1;/p-1 .Chemical Reactions Analysis
TMHI is a novel aminating reagent for vicarious nucleophilic substitution . It can be used to obtain isomers not produced by reaction with other nucleophilic aminating reagents . For example, TMHI reacts with picramide in the presence of a strong base to give TATB .Physical And Chemical Properties Analysis
TMHI has a melting point of 225-230 °C (dec.) (lit.) . It is a solid at room temperature .Scientific Research Applications
1,1,1-Trimethylhydrazinium Iodide: Scientific Research Applications:
Vicarious Nucleophilic Substitution (VNS) Reagent
1,1,1-Trimethylhydrazinium iodide (TMHI) is widely employed as a vicarious nucleophilic substitution (VNS) reagent for various aromatic amination reactions. This application is significant in the synthesis of aromatic amines, which are crucial intermediates in the production of dyes, pharmaceuticals, and agrochemicals .
Aminating Reagent
TMHI serves as a novel aminating reagent . It is particularly useful for obtaining isomers not produced by reaction with other nucleophilic aminating reagents. This property makes TMHI valuable for research in organic chemistry where specific isomer forms are required .
Synthesis from 1,1-Dimethylhydrazine
The compound can be easily prepared from 1,1-dimethylhydrazine , showcasing its utility in synthetic chemistry. The ease of preparation from readily available materials makes TMHI an accessible reagent for various chemical syntheses .
Mechanism of Action
Target of Action
The primary target of 1,1,1-Trimethylhydrazinium iodide (TMHI) is aromatic compounds . It is widely employed as a vicarious nucleophilic substitution (VNS) reagent for various aromatic amination reactions .
Mode of Action
TMHI interacts with its targets through a process known as vicarious nucleophilic substitution . This process involves the replacement of a hydrogen atom in an aromatic compound with a nucleophile, in this case, the TMHI . The result is an aminated aromatic compound .
Biochemical Pathways
The biochemical pathway affected by TMHI is the amination of aromatic compounds . This process is crucial in the synthesis of various organic compounds, including pharmaceuticals and dyes .
Pharmacokinetics
Like other small organic molecules, its absorption, distribution, metabolism, and excretion (adme) properties would likely be influenced by factors such as its size, charge, and lipophilicity .
Result of Action
The result of TMHI’s action is the production of aminated aromatic compounds . These compounds have a wide range of applications in various fields, including pharmaceuticals, dyes, and polymers .
Action Environment
The action of TMHI can be influenced by various environmental factors. For example, the reaction rate and yield can be affected by the solvent used, the temperature, and the presence of other reagents . .
Safety and Hazards
properties
IUPAC Name |
amino(trimethyl)azanium;iodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H11N2.HI/c1-5(2,3)4;/h4H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLNPDVKKRBWQAA-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)N.[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H11IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00954539 |
Source
|
| Record name | 1,1,1-Trimethylhydrazin-1-ium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00954539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 1,1,1-Trimethylhydrazinium iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
1,1,1-Trimethylhydrazinium iodide | |
CAS RN |
3288-80-0 |
Source
|
| Record name | Hydrazinium, 1,1,1-trimethyl-, iodide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3288-80-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Hydrazinium, 1,1,1-trimethyl-, iodide (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003288800 | |
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| Record name | 3288-80-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=123999 | |
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| Record name | 3288-80-0 | |
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| Record name | Hydrazinium, 1,1,1-trimethyl-, iodide (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,1,1-Trimethylhydrazin-1-ium iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00954539 | |
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| Record name | Hydrazinium, 1,1,1-trimethyl-, iodide (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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